Cas no 1896927-61-9 (1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine
• CAS No: 1896927-61-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6337920
• PubChem ID: 117282701
• Update Time: 2025-05-24

1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine
• EN300-1828353
• 1896927-61-9

• Inchi： 1S/C12H17NO/c1-9-5-3-6-10(14-2)11(9)12(13)7-4-8-12/h3,5-6H,4,7-8,13H2,1-2H3
• InChI Key： ZKPGWZVFAWDAGS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C1(CCC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine

Comprehensive Overview of 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine (CAS No. 1896927-61-9)

1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine (CAS No. 1896927-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and methoxy-methylphenyl substitution, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic agents or advanced materials.

The growing interest in 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine aligns with broader trends in the chemical industry, where small-molecule therapeutics and bioactive intermediates are in high demand. With the rise of precision medicine and targeted drug delivery systems, compounds like this are being explored for their ability to interact with specific biological pathways. Its CAS No. 1896927-61-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

One of the key questions frequently searched in academic and industrial circles is: "What are the synthetic routes for 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, which are optimized for yield and purity. Another common query is "What are the potential applications of this compound?" Preliminary studies suggest its utility as a building block in medicinal chemistry, particularly for designing central nervous system (CNS) agents or enzyme inhibitors.

From an analytical perspective, 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity standards required for research and development. The methoxy and methyl groups in its structure also make it a candidate for structure-activity relationship (SAR) studies, which are pivotal in optimizing drug candidates.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for CAS No. 1896927-61-9, reducing reliance on hazardous reagents. This aligns with global efforts to promote sustainable chemical manufacturing. Additionally, the compound’s stability under various conditions is a topic of interest, as it impacts storage and handling protocols in laboratories.

The commercial availability of 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine is another hot topic. Suppliers often highlight its high purity grade and custom synthesis options to cater to diverse research needs. As demand grows, ensuring consistent quality and scalable production remains a priority for manufacturers.

In summary, 1-(2-methoxy-6-methylphenyl)cyclobutan-1-amine (CAS No. 1896927-61-9) represents a promising compound at the intersection of chemistry and life sciences. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the development of next-generation pharmaceuticals and functional materials.